Cas no 1368949-25-0 (1,2-dimethyl-3-(2-methyloxiran-2-yl)-1H-indole)

• Product Name: 1,2-dimethyl-3-(2-methyloxiran-2-yl)-1H-indole
• CAS No: 1368949-25-0
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6005867
• PubChem ID: 82469510
• Update Time: 2025-06-10

1,2-dimethyl-3-(2-methyloxiran-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethyl-3-(2-methyloxiran-2-yl)-1H-indole
• 1368949-25-0
• EN300-1998361

• Inchi： 1S/C13H15NO/c1-9-12(13(2)8-15-13)10-6-4-5-7-11(10)14(9)3/h4-7H,8H2,1-3H3
• InChI Key： GLDLEJZNGYIXAY-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C2C=CC=CC=2N(C)C=1C

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1,2-dimethyl-3-(2-methyloxiran-2-yl)-1H-indole

Professional Introduction to 1,2-dimethyl-3-(2-methyloxiran-2-yl)-1H-indole (CAS No. 1368949-25-0)

1,2-dimethyl-3-(2-methyloxiran-2-yl)-1H-indole, identified by the Chemical Abstracts Service Number (CAS No.) 1368949-25-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring a fused indole ring system with an appended methyloxirane substituent, presents a unique structural framework that has sparked considerable interest for its potential biological activities and synthetic utility. The compound's structural motif combines the aromaticity of the indole core with the reactivity of the epoxy group, making it a promising candidate for further exploration in drug discovery and material science applications.

The indole moiety is a well-documented pharmacophore in medicinal chemistry, widely recognized for its role in various bioactive natural products and synthetic drugs. Compounds containing the indole scaffold exhibit a broad spectrum of biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of alkyl groups at the 1 and 2 positions of the indole ring enhances its lipophilicity, which can improve membrane permeability and oral bioavailability—key factors in drug design. Additionally, the methyl groups at these positions may influence electronic distribution and steric interactions, thereby modulating binding affinity to biological targets.

The secondary functional group in 1,2-dimethyl-3-(2-methyloxiran-2-yl)-1H-indole is the methyloxiran-2-yl substituent, an epoxy-containing fragment known for its versatility in chemical transformations. Epoxy groups are highly reactive intermediates that can undergo ring-opening reactions with nucleophiles, enabling the introduction of diverse functional groups into the molecular structure. This reactivity makes the compound a valuable building block for constructing more complex molecules through strategies such as nucleophilic substitution or transition-metal-catalyzed reactions. The incorporation of such functional handles allows chemists to fine-tune pharmacological properties by appending specific side chains or modifying existing ones.

Recent advancements in synthetic methodologies have highlighted the utility of 1,2-dimethyl-3-(2-methyloxiran-2-yl)-1H-indole as a precursor in constructing biologically relevant scaffolds. For instance, researchers have leveraged its epoxy functionality to generate enantiomerically enriched libraries of indole derivatives using asymmetric epoxidation or dynamic kinetic resolutions. Such approaches are particularly valuable in developing chiral drugs, where stereochemistry plays a critical role in efficacy and safety. The compound's compatibility with modern catalytic systems has also facilitated its use in flow chemistry applications, enabling scalable and sustainable production processes.

In terms of biological activity, preliminary studies on derivatives of 1,2-dimethyl-3-(2-methyloxiran-2-yl)-1H-indole have revealed promising results in modulating key biological pathways. The combination of an indole core with an epoxy group has been associated with interactions with enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are implicated in inflammatory responses. Additionally, computational modeling studies suggest that this compound may exhibit binding affinity to receptors or ion channels involved in neurological disorders. These findings underscore its potential as a lead compound or intermediate in developing novel therapeutic agents.

The synthesis of 1,2-dimethyl-3-(2-methyloxiran-2-yl)-1H-indole itself presents an intriguing challenge due to the delicate balance between protecting groups and reactive functionalities. Modern synthetic strategies often involve multi-step sequences starting from commercially available precursors such as tryptophan derivatives or indole aldehydes/acetates. Key steps typically include regioselective alkylation to introduce the methyl groups at the 1 and 2 positions followed by epoxidation to install the methyloxirane moiety. Careful optimization of reaction conditions is essential to achieve high yields while minimizing side reactions that could compromise purity.

The epoxy group's propensity for nucleophilic attack necessitates cautious handling during downstream functionalization. However, this reactivity also provides opportunities for diversification through controlled reactions with ammonia derivatives (amine coupling), carboxylic acids (esterification), or heterocyclic systems (cycloaddition). Such transformations have been exploited to generate libraries of fused heterocycles or amine-containing analogs for further pharmacological evaluation. The compound's adaptability as a scaffold underscores its significance in medicinal chemistry pipelines seeking innovative molecular architectures.

From an industrial perspective, 1,2-dimethyl-3-(2-methyloxiran-2-yl)-1H-indole represents a niche yet high-value intermediate that could streamline drug development programs targeting neurological or inflammatory diseases. Its structural features align well with current trends toward "privileged scaffolds" that exhibit robust biological activity across multiple therapeutic areas. As research continues to uncover new synthetic routes and biological functions associated with this compound class, its relevance is expected to grow further within academic and industrial research communities alike.

In conclusion,1,2-dimethyl-3-(2-methyloxiran-2-yl)-1H-indole (CAS No. 1368949-25-0) stands as a testament to how structural complexity can be leveraged to discover novel bioactive molecules. Its unique combination of an indole core and epoxy substituent offers both synthetic versatility and pharmacological potential—qualities that make it an attractive focus for future investigations into medicinal chemistry applications.